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Compound of Interest

Compound Name: Eriodictyol 7-glucuronide
CAS No.: 133360-47-1
Cat. No.: B137422
Get Quote
. J

Topic: Eriodictyol 7-glucuronide Proper Disposal Procedures Audience: Researchers,
Scientists, and Drug Development Professionals[1][2][3]

Executive Summary: Operational Directive

Immediate Action Required: Treat Eriodictyol 7-glucuronide (CAS: 133360-47-1 / 125535-06-
0) as a substance of Unknown Toxicity with potential aquatic hazards.[1][2] While
glucuronidation generally increases water solubility and excretion, the parent compound
(Eriodictyol) exhibits potential aquatic toxicity (H410) and acute oral toxicity (H302) in some
classifications.[1]

Core Disposal Rule:Zero Drain Disposal. Under no circumstances should this compound or its
solutions be discharged into municipal sewage or laboratory sink drains. All waste must be
segregated and routed to high-temperature incineration via a licensed hazardous waste
contractor.[1][2]

Chemical Profile & Hazard Identification
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To ensure safe handling, you must understand the physicochemical nature of the waste you

are managing. This compound is often handled in milligram quantities for metabolic stability or

pharmacokinetic (PK) studies.

Property

Data

Operational Implication

Chemical Name

Eriodictyol 7-O-glucuronide

Labeling identifier.

Use for waste manifesting.[1]

CAS Number 133360-47-1 (or 125535-06-0) 2]
Molecular Weight ~464.38 g/mol N/A

Glucuronide moiety increases
Solubility High (Water/Methanol/DMSO) hydrophilicity; spills may

spread rapidly on wet surfaces.

GHS Classification

Not Fully Regulated (Treat as
H302/H410)

Apply the Precautionary
Principle. Assume potential for
skin irritation and aquatic

toxicity.[4]

Waste Code (RCRA)

Not Listed (P/U list)

Classify as Non-Regulated
Organic Chemical Waste
(unless mixed with hazardous

solvents).[2]

Pre-Disposal Treatment & Segregation

Effective disposal starts at the bench. You must segregate waste streams based on the matrix

(solid powder vs. liquid solution) to prevent cross-contamination and ensure compatibility with

incinerator feedstocks.

A. Solid Waste (Pure Powder)

¢ Primary Containment: Collect pure substance in a wide-mouth, high-density polyethylene

(HDPE) or amber glass jar.

e Labeling: Must read "Non-Regulated Chemical Solid - Eriodictyol 7-glucuronide."[1][2]
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o Contaminated Debris: Weighing boats, spatula wipes, and gloves must be double-bagged in
clear polyethylene bags (2-mil thickness minimum) and tagged as "Solid Chemical Debris."

[1][2]

B. Liquid Waste (Stock Solutions)

e Solvent Compatibility:
o Agqueous/Buffer Solutions: Can be consolidated into "Aqueous Organic Waste" drums.

o Organic Solvents (DMSO/Methanol): Must be segregated into "Non-Halogenated Organic
Solvents."

e pH Check: Ensure the waste solution pH is between 5 and 9 before consolidation to prevent
exothermic reactions in waste drums.

C. Biological Matrices (PK Studies)

» Urine/Plasma: If the compound is present in biological fluids, the biological hazard takes

precedence.
o Step 1: Inactivate biological agents (Autoclave or 10% Bleach).

o Step 2: If chemical concentration is <0.1%, dispose of as biological waste. If >0.1% (rare
in metabolites), consult EHS for "Mixed Waste" protocols.

Detailed Disposal Protocols
Protocol A: Disposal of Solid/Powder Waste

Objective: Safe transfer of expired or excess solid compound to waste stream.

e PPE Donning: Wear nitrile gloves (double-gloved recommended), lab coat, and safety
goggles. Use a fume hood to prevent dust inhalation.[2]

o Transfer: Carefully scrape the solid directly into the waste container. Do not rinse the original
vial into the sink.

e Rinsing: Rinse the original vial with a minimal amount of methanol or acetone.
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» Rinsate Disposal: Pour the rinsate into the Liquid Organic Waste container (Solvent Waste),
not the solid waste bin.

e Sealing: Cap the solid waste container tightly. Tape the lid if the container will be transported
through public corridors.

Protocol B: Emergency Spill Response

Objective: Containment of accidental release.

Isolate: Mark the area. If powder, turn off nearby fans to prevent aerosolization.

PPE: Upgrade to N95 respirator if dust is visible.

Containment:
o Solid: Cover with wet paper towels to dampen dust, then scoop.

o Liquid: Use absorbent pads or vermiculite.

Clean Up: Wipe the surface with 70% Ethanol followed by water.

Disposal: Place all cleanup materials into a hazardous waste bag.

Decision Logic & Workflows (Visualization)
Figure 1: Waste Stream Segregation Logic

Caption: Operational decision tree for segregating Eriodictyol 7-glucuronide waste based on
physical state and solvent matrix.
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Figure 2: Spill Response Workflow

Caption: Step-by-step immediate response protocol for laboratory spills of Eriodictyol 7-

glucuronide.
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Regulatory Compliance & Scientific Rationale

Why Incineration? Flavonoid glucuronides are stable organic molecules. While natural,
concentrating them in wastewater can disrupt local aquatic ecosystems. High-temperature
incineration (Rotary Kiln) ensures complete thermal destruction of the glucuronide backbone,
converting it to harmless CO2 and water.[1][2]

The "Unknown Toxicity" Rule: Although Eriodictyol 7-glucuronide is a metabolite and likely
less toxic than its parent aglycone, Safety Data Sheets (SDS) often list it as "Not fully
investigated."[1][2] In the absence of definitive LD50 data, laboratory safety standards dictate
that we apply the hazard profile of the parent compound (Eriodictyol) as a conservative proxy.
Eriodictyol has been flagged for potential aquatic toxicity (H410) [1, 2].[4]

Legal Framework:

o USA: Comply with 40 CFR 261 (RCRA). While not a P- or U-listed waste, it falls under
"Process Waste" and must be characterized.[1][2]

e EU: Comply with EC 1907/2006 (REACH).[5] Waste code assignment (EWC) usually falls
under 16 05 08 (discarded organic chemicals).[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://cymitquimica.com/cas/133360-47-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Eriodictyol-7-glucuronide
https://www.benchchem.com/product/b137422/docs?utm_src=pdf-body#eriodictyol-7-glucuronide-proper-disposal-procedures
https://cymitquimica.com/cas/133360-47-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Eriodictyol-7-glucuronide
https://dcchemicals.com/msds/MSDS_DCS-076.html
https://cymitquimica.com/cas/133360-47-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Eriodictyol-7-glucuronide
https://www.carlroth.com/medias/SDB-6521-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY5MDR8YXBwbGljYXRpb24vcGRmfGFEZGpMMmhqTVM4NU1UZ3dOemcwTWprMU9UWTJMMU5FUWw4Mk5USXhYMGRDWDBWT0xuQmtaZ3xjMjA2N2I0MTAwNjMzNzg2MTkzZDE0YWE1NDcwYmZmY2RmYTEyMTBmNDBjNjA2OGI5ZjE0ZWRmMzc0MDE5Zjg4
https://cymitquimica.com/cas/133360-47-1/
https://www.benchchem.com/product/b137422/docs?utm_src=pdf-body#eriodictyol-7-glucuronide-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/Eriodictyol-7-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Eriodictyol-7-glucuronide
https://cymitquimica.com/cas/133360-47-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Eriodictyol-7-glucuronide
https://www.carlroth.com/medias/SDB-6521-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY5MDR8YXBwbGljYXRpb24vcGRmfGFEZGpMMmhqTVM4NU1UZ3dOemcwTWprMU9UWTJMMU5FUWw4Mk5USXhYMGRDWDBWT0xuQmtaZ3xjMjA2N2I0MTAwNjMzNzg2MTkzZDE0YWE1NDcwYmZmY2RmYTEyMTBmNDBjNjA2OGI5ZjE0ZWRmMzc0MDE5Zjg4
https://www.carlroth.com/
https://www.benchchem.com/product/b137422?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing
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2. (2R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-5-hydroxy-4-oxo-2H-1-benzopyran-7-yl beta-D-
glucopyranosiduronic acid | C21H20012 | CID 124258 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. pdf.benchchem.com [pdf.benchchem.com]

4. Eriodictyol|552-58-9|MSDS [dcchemicals.com]

5. carlroth.com [carlroth.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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